Cas no 15834-78-3 (Pyrazine,5-butyl-2,3-dimethyl-)

Pyrazine,5-butyl-2,3-dimethyl- structure
15834-78-3 structure
Product Name:Pyrazine,5-butyl-2,3-dimethyl-
CAS No:15834-78-3
MF:C10H16N2
MW:164.247442245483
CID:134916
PubChem ID:519182
Update Time:2025-04-19

Pyrazine,5-butyl-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrazine,5-butyl-2,3-dimethyl-
    • 2,3-Dimethyl-5-isobutylpyrazine
    • 2,3-DIMETHYL-5-SEC-BUTYL PYRAZINE
    • 5-Isobutyl-2,3-dimethylpyrazine
    • 2,3-Dimethyl-5-butylpyrazine
    • 5-Butyl-2,3-dimethylpyrazine
    • Pyrazine, 5-butyl-2,3-dimethyl-
    • SCHEMBL2616803
    • RYKQVGCVJZOAAN-UHFFFAOYSA-N
    • 15834-78-3
    • Inchi: 1S/C10H16N2/c1-4-5-6-10-7-11-8(2)9(3)12-10/h7H,4-6H2,1-3H3
    • InChI Key: RYKQVGCVJZOAAN-UHFFFAOYSA-N
    • SMILES: N1C(C)=C(C)N=CC=1CCCC

Computed Properties

  • Exact Mass: 164.13148
  • Monoisotopic Mass: 164.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78
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